N-(4-(((3,5-dimethoxybenzyl)thio)methyl)thiazol-2-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-[(3,5-dimethoxyphenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C20H19FN2O3S2/c1-25-17-7-13(8-18(9-17)26-2)10-27-11-16-12-28-20(22-16)23-19(24)14-3-5-15(21)6-4-14/h3-9,12H,10-11H2,1-2H3,(H,22,23,24)
• InChI Key: MQWMDZBZZGFEDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CSCC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)F)OC
• Molecular Formula: C20H19FN2O3S2
• Molecular Weight: 418.5 g/mol

Description

N-(4-(((3,5-dimethoxybenzyl)thio)methyl)thiazol-2-yl)-4-fluorobenzamide, commonly referred to as DTBZ, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTBZ is a thiazole derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Scientific Research Applications

Anticancer Agent

This compound has shown potential as an anticancer agent. It has been found to significantly inhibit the proliferation of human epidermoid carcinoma cell line (A431) and human non-small cell lung cancer cell lines (A549, H1299). This suggests that it could be used in the treatment of these types of cancer.

Anti-inflammatory Agent

The compound also exhibits anti-inflammatory properties. It has been found to decrease the activity of inflammatory factors IL-6 and TNF-α. These are key inflammatory cytokines known for their roles in immune regulation, inflammation, and cell proliferation. Therefore, it could be used in the treatment of conditions characterized by chronic inflammation.

Inhibition of Cell Migration

The compound has been found to hinder cell migration in A431 and A549 cells. This is particularly relevant in the context of cancer, where the ability of cancer cells to migrate and invade other tissues is a key factor in the progression of the disease.

Apoptosis Induction

The compound has been found to induce apoptosis in A431 and A549 cells. Apoptosis, or programmed cell death, is a mechanism that the body uses to get rid of damaged or unnecessary cells. Inducing apoptosis in cancer cells is a common strategy in cancer treatment.

Cell Cycle Disruption

The compound has been found to affect the cell cycle of A431 and A549 cells. The cell cycle is the process by which cells grow and divide. Disrupting this process can prevent cancer cells from proliferating.

Protein Expression Modulation

The compound has been found to affect protein expression levels in A431 and A549 cells. This could potentially be used to target specific proteins that are involved in the progression of cancer.